Cas no 22581-50-6 (2-butyl-3-methyl-3,4-dihydropyrazole)

2-butyl-3-methyl-3,4-dihydropyrazole structure
22581-50-6 structure
Product Name:2-butyl-3-methyl-3,4-dihydropyrazole
CAS No:22581-50-6
MF:C8H16N2
MW:140.226041793823
CID:1410679
PubChem ID:566251
Update Time:2025-04-20

2-butyl-3-methyl-3,4-dihydropyrazole Chemical and Physical Properties

Names and Identifiers

    • 2-butyl-3-methyl-3,4-dihydropyrazole
    • SureCN12424307
    • 2-Pyrazoline, 1-butyl-5-methyl-
    • 1-butyl-5-methyl-4,5-dihydro-1H-pyrazole
    • CTK6E2552
    • 1-n-Butyl-5-Methyl-2-Pyrazolin
    • 1-n-Butyl-5-Methylpyrazol-2-in
    • 1-Butyl-5-methyl-2-pyrazoline
    • AC1LBXZJ
    • AG-K-85179
    • SureCN12424307; 2-Pyrazoline, 1-butyl-5-methyl-; 1-butyl-5-methyl-4,5-dihydro-1H-pyrazole; CTK6E2552; 1-n-Butyl-5-Methyl-2-Pyrazolin; 1-n-Butyl-5-Methylpyrazol-2-in; 1-Butyl-5-methyl-2-pyrazoline; AC1LBXZJ; AG-K-85179;
    • IPKPLDIJSVOODS-UHFFFAOYSA-N
    • 1-Butyl-5-methyl-4,5-dihydro-1H-pyrazole #
    • 22581-50-6
    • 5-Methyl-1-n-butyl-.DELTA.[2]-pyrazoline
    • DTXSID40340639
    • SCHEMBL12424307
    • Inchi: 1S/C8H16N2/c1-3-4-7-10-8(2)5-6-9-10/h6,8H,3-5,7H2,1-2H3
    • InChI Key: IPKPLDIJSVOODS-UHFFFAOYSA-N
    • SMILES: N1(CCCC)C(C)CC=N1

Computed Properties

  • Exact Mass: 140.131348519g/mol
  • Monoisotopic Mass: 140.131348519g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 120
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 15.6Ų
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